Cas no 89378-61-0 (Butanoic acid, 1-phenylethyl ester, (R)-)

• Product Name: Butanoic acid, 1-phenylethyl ester, (R)-
• CAS No: 89378-61-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 602589
• Update Time: 2024-01-31

Butanoic acid, 1-phenylethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 1-phenylethyl ester, (R)-
• Butanoic acid, (1R)-1-phenylethyl ester

• Inchi： 1S/C12H16O2/c1-3-7-12(13)14-10(2)11-8-5-4-6-9-11/h4-6,8-10H,3,7H2,1-2H3/t10-/m1/s1
• InChI Key： GGKADXREVJTZMF-SNVBAGLBSA-N
• SMILES： C(O[C@@H](C1=CC=CC=C1)C)(=O)CCC

Computed Properties

• Exact Mass: 192.115
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.998±0.06 g/cm3(Predicted)
• Boiling Point: 60-63 °C(Press: 4 Torr)